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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylpentane

Cat. No.: B12649785

Essential Safety and Handling Guide for 3,3-Diethyl-
2-methylpentane

This guide provides crucial safety and logistical information for the proper handling and
disposal of 3,3-Diethyl-2-methylpentane in a laboratory setting. The following procedural
steps are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 3,3-Diethyl-2-methylpentane is
provided below.[1][2][3][4][5]
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Property Value Source
Molecular Formula CioH22 [2][3]
Molecular Weight 142.28 g/mol [2][3]
CAS Number 52897-16-2 [2][3]
Boiling Point 174 °C [5]
Appearance Not available

Odor Not available

Solubility Insoluble in water [6]

Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3,3-Diethyl-2-methylpentane is not readily
available, it is a flammable alkane and should be handled with the same precautions as similar
chemicals. The primary hazards are flammability and potential for skin and respiratory irritation.
[6][7] Vapors may cause drowsiness and dizziness.[6]

The following table outlines the required PPE for handling 3,3-Diethyl-2-methylpentane,
based on general safety protocols for flammable liquids.[7][8][9][10]
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PPE Category

Item

Specifications

Eye Protection

Safety Goggles or Glasses

Chemical splash goggles are
required when there is a risk of
splashing. Safety glasses with
side shields are the minimum

requirement.[7][10]

Face Shield

To be used in conjunction with
goggles when handling large
quantities or when there is a
significant splash hazard.[7]
[10]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended for protection
against solvents and oils.[9]
Ensure gloves are non-
absorbent.[7]

Body Protection

Flame-Resistant Lab Coat

Should be made of materials
like polyester or Tyvek to
provide a barrier against

splashes and potential ignition.

[9]

Protective Clothing

Flame-retardant coveralls may
be necessary for larger scale

operations.[7]

Foot Protection

Closed-Toe Shoes

Shoes should be made of a
chemical-resistant material.[7]
[11]

Respiratory Protection

Respirator

Use a full-face air-purifying
respirator if working in an area
with poor ventilation or when
airborne concentrations are
high.[7][11]
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Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 3,3-
Diethyl-2-methylpentane in a laboratory setting.
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Safe Handling Workflow for 3,3-Diethyl-2-methylpentane

Preparation

Review Safety Data Sheet (SDS) for similar chemicals

i

Ensure proper ventilation (fume hood)

i

Don appropriate Personal Protective Equipment (PPE)

Proceed to handling

Hanflling

Ground and bond container to prevent static discharge

i

Use non-sparking tools

l

Dispense chemical carefully, avoiding splashes

After use

Cleanup & Disposal

Wipe up spills immediately with absorbent material

i

Dispose of waste in a designated, labeled container

i

Wash hands thoroughly after handling

Click to download full resolution via product page

Safe Handling Workflow
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Operational and Disposal Plans

Handling and Storage

Ventilation: Always handle 3,3-Diethyl-2-methylpentane in a well-ventilated area, preferably
within a chemical fume hood.[12][13]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[12][13][14] Use non-sparking tools and explosion-proof equipment.[12][13]

Static Discharge: Ground and bond containers when transferring the material to prevent
static electricity buildup.[12][13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[12][13][14]

First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If they feel unwell, seek medical attention.
[12][15]

Skin Contact: If the chemical comes into contact with skin, immediately remove
contaminated clothing and rinse the affected area with plenty of water.[12][13] If skin irritation
occurs, get medical help.[12]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[13]
Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,
seek medical attention.[13]

Ingestion: If swallowed, do NOT induce vomiting.[12][13] Get emergency medical help
immediately.[12]

Spill and Leak Procedures

Containment: In the event of a spill, remove all sources of ignition.[13] Use an inert
absorbent material, such as sand or earth, to contain the spill.[6]
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Cleanup: Collect the absorbed material and place it in a suitable, closed container for
disposal.[13]

Ventilation: Ensure the area is well-ventilated during and after cleanup.[15]

Disposal

Dispose of 3,3-Diethyl-2-methylpentane and any contaminated materials in accordance
with all applicable federal, state, and local regulations.[12] Waste should be handled by a
licensed professional waste disposal service. Do not dispose of it down the drain or into the
environment.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-3-diethyl-2-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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